3,4-Dihydrospiro[1-benzopyran-2,3'-piperidine]

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: spiro[3,4-dihydrochromene-2,3'-piperidine]
• InChI: InChI=1S/C13H17NO/c1-2-5-12-11(4-1)6-8-13(15-12)7-3-9-14-10-13/h1-2,4-5,14H,3,6-10H2
• InChI Key: WSPYCVSOVZAWQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC3=CC=CC=C3O2)CNC1

Description

3,4-Dihydrospiro[1-benzopyran-2,3'-piperidine] ( 189321-87-7) is a spirocyclic chemical building block of significant interest in medicinal chemistry and neuroscience research. This compound features a unique structure that combines a benzopyran moiety with a piperidine ring, making it a privileged scaffold for the design and synthesis of novel biologically active molecules. While this specific isomer is commercially available for research purposes, scientific literature extensively documents the high research value of closely related spirocyclic benzopyrans and piperidines. These analogous compounds are recognized as potent and selective ligands for sigma receptors, particularly the σ1 subtype, which is a prominent target for investigating neurological disorders, neuropathic pain, and neurodegenerative diseases such as Alzheimer's and Parkinson's . The spirocyclic architecture provides a defined three-dimensional orientation, which is crucial for high affinity interaction with biological targets . Furthermore, related structural analogs have been explored as antagonists for other targets, including the chemokine receptor CCR2, indicating the potential utility of this scaffold in immunology and inflammation research . Researchers also utilize this core structure to develop radiopharmaceuticals for Positron Emission Tomography (PET) imaging of sigma receptors in the brain . This product is provided for research and development purposes only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Multi-Step Synthesis via Mitsunobu Coupling and Boc Protection (From SAR Studies)

A representative synthetic route adapted from recent structure-activity relationship (SAR) studies involves:

• Step 1: Activation of aromatic intermediates such as 1-iodo-3-methoxybenzene by iodine-magnesium exchange, followed by ketone formation via Weinreb–Nahm ketone synthesis.
• Step 2: Demethylation of methyl ethers using aqueous hydrogen bromide to yield hydroxyphenyl ketones.
• Step 3: Mitsunobu coupling of the hydroxyphenyl ketone with N-Boc-4-hydroxymethylpiperidine using diisopropylazodicarboxylate (DIAD) to form a protected spirocyclic intermediate.
• Step 4: Acidic deprotection of the Boc group to liberate the free amine.
• Step 5: Further functionalization such as reductive amination to introduce diverse substituents on the piperidine nitrogen.

Reaction Conditions Summary:

Step	Reaction Type	Reagents/Conditions	Temperature	Yield Range (%)
1	Iodine-magnesium exchange + Weinreb ketone synthesis	Isopropylmagnesium chloride, 4-chloro-N-methoxy-N-methylbenzamide	0–25°C	60–75
2	Demethylation	Aqueous hydrogen bromide	Room temp	70–85
3	Mitsunobu coupling	DIAD, N-Boc-4-hydroxymethylpiperidine	0–25°C	65–80
4	Boc deprotection	Acidic conditions (e.g., TFA in DCM)	Room temp	80–90
5	Reductive amination	Aldehydes, sodium triacetoxyborohydride	Room temp	60–85

This route allows structural diversification at multiple points, enabling SAR exploration.

Preparation of tert-Butyl 6-nitro-4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-piperidine]-1'-carboxylate

This derivative features a nitro substituent and a tert-butyl carbamate protecting group. Its synthesis involves:

• Spiro ring formation: Palladium-catalyzed coupling (e.g., Suzuki coupling) to construct the spirocyclic framework.
• Nitration: Electrophilic aromatic substitution using nitric acid and sulfuric acid at low temperatures (0–5°C) to introduce the nitro group selectively.
• Ester protection: Introduction of the tert-butyl carbamate group via carbamoylation.
• Hydrolysis: Acidic or basic hydrolysis of the tert-butyl ester to yield the corresponding carboxylic acid.

Optimized Reaction Conditions and Yields:

Reaction Step	Solvent System	Temperature	Catalyst	Time (h)	Yield Range (%)
Spiro ring formation	Dioxane/H2O	80°C	Pd(PPh3)4	12–24	60–75
Nitro group introduction	HNO3/H2SO4	0–5°C	None	2–4	50–65
Hydrolysis (acidic)	Aqueous acid	Reflux	None	4–6	60–70
Hydrolysis (basic)	Aqueous base	Reflux	None	4–6	80–85

Analytical techniques such as NMR, mass spectrometry, and HPLC are used to confirm structure and purity, with purity typically exceeding 90%.

Preparation of Ethyl 4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate

This compound is synthesized through:

• Condensation reactions to form the benzopyran ring.
• Subsequent attachment of the piperidine ring via nucleophilic substitution.
• Introduction of the ethyl ester group by esterification.

This method involves classical organic synthesis techniques with multi-step reaction sequences optimized for yield and purity.

Summary Table of Preparation Methods

Compound / Derivative	Key Synthetic Steps	Conditions/Notes	Yield Range (%)	References
3,4-Dihydrospiro[1-benzopyran-2,3'-piperidine] (general)	Iodine-magnesium exchange, Mitsunobu coupling, Boc deprotection, reductive amination	Mild to moderate temperatures, multi-step	60–85
tert-Butyl 6-nitro-4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-piperidine]-1'-carboxylate	Pd-catalyzed spiro ring formation, nitration, carbamate protection, hydrolysis	Controlled nitration (0–5°C), Pd catalyst	50–85
Ethyl 4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	Condensation, nucleophilic substitution, esterification	Standard organic synthesis conditions	Not specified

Analytical Confirmation and Quality Control

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and spirocyclic connectivity.
• Mass Spectrometry (MS): Verifies molecular weight and fragmentation patterns.
• High-Performance Liquid Chromatography (HPLC): Assesses purity, often >90–98%.
• Elemental Analysis and IR Spectroscopy: Support functional group identification.
• Certificates of Analysis (COA) and Safety Data Sheets (SDS): Provide batch-specific quality and safety information.

Chemical Reactions Analysis

Types of Reactions: 3,4-Dihydrospiro[1-benzopyran-2,3’-piperidine] can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: It can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents used.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, acids, or bases can facilitate substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction could produce more saturated spiro compounds .

Scientific Research Applications

3,4-Dihydrospiro[1-benzopyran-2,3’-piperidine] has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers study its potential as a bioactive compound with various biological activities.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,4-Dihydrospiro[1-benzopyran-2,3’-piperidine] involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Comparisons

Spirocyclic compounds vary based on the heterocyclic rings involved and substituent patterns. Key structural analogs include:

Compound Name	Core Structure Differences	Key Substituents/Modifications	Molecular Weight (g/mol)	Reference ID
3,4-Dihydrospiro[1-benzopyran-2,3'-piperidine]	Benzopyran + piperidine	Unsubstituted (base structure)	~263.34 (estimated)
1'-Benzylspiro[indoline-3,4'-piperidin]-2-one	Indoline + piperidine	Benzyl group at N1', ketone at position 2	292.38
3,4-Dihydrospiro[1-benzopyran-2,3'-pyrrolidine]	Benzopyran + pyrrolidine (5-membered ring)	Unsubstituted	~249.31 (estimated)
N-Benzyl-6′,7′-dihydrospiro[piperidine-4,4′-thieno[3,2-c]pyrans]	Piperidine + thienopyran	Benzyl group, sulfur-containing heterocycle	~350–400 (estimated)

Key Observations :

• Ring Size : Piperidine (6-membered) vs. pyrrolidine (5-membered) alters conformational flexibility. Piperidine derivatives often exhibit enhanced bioavailability due to reduced steric strain .
• Substituents : Functional groups like benzyl or acyl moieties (e.g., ’s 1'-(2-methylbenzoyl) derivative) improve target binding or metabolic stability .

Key Observations :

• Microwave-Assisted Synthesis : Significantly improves yields (e.g., 76% for pyrazolo-pyridine spiro compounds vs. 29–47% for conventional heating) .
• Mannich Reactions : Effective for introducing piperidine or pyrrolidine rings via nucleophilic addition .

Key Observations :

• Anti-Infective Potential: SPIRO derivatives show selective activity against intracellular pathogens, likely due to improved membrane penetration .
• CNS Applications : Piperidine-containing spiro compounds (e.g., haloperidol analogs) suggest utility in CNS disorders via dopamine receptor interactions .

Physicochemical Properties

Compound	Purity (%)	Solubility (mg/mL)	Stability Notes	Reference ID
1'-(2-Methylbenzoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one	90	Low (DMSO required)	Stable at −20°C for 3 weeks
Spiro[indoline-3,4'-piperidine]	95	Moderate (aqueous)	Sensitive to light/oxidation

Key Observations :

• Purity : Commercial derivatives (e.g., 1'-benzylspiro compounds) are typically >90% pure, suitable for pharmacological screening .
• Storage : Hydrochloride salts (e.g., ) enhance stability for long-term storage .

Biological Activity

3,4-Dihydrospiro[1-benzopyran-2,3'-piperidine] is a compound that has recently gained attention in medicinal chemistry due to its unique spirocyclic structure and potential biological activities. This article explores its biological activity, focusing on its interaction with various molecular targets, particularly its role as a protein kinase A (PKA) inhibitor, and other pharmacological properties.

Chemical Structure and Properties

The chemical formula of 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] is C$_{15}$H$_{17}$N$_{1}$O$_{1}$, with a molecular weight of approximately 250.73 g/mol. Its structure features a benzopyran moiety fused with a piperidine ring, which contributes to its diverse biological activities.

Protein Kinase A Inhibition

One of the most significant findings regarding 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] is its potent and selective inhibition of protein kinase A (PKA). PKA is involved in numerous signaling pathways that regulate cell growth, metabolism, and apoptosis. The inhibition of PKA by this compound suggests potential applications in cancer treatment and other diseases where PKA plays a critical role.

Anti-inflammatory Properties

Research indicates that 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] may exhibit anti-inflammatory effects. This property could be beneficial in treating conditions characterized by excessive inflammation, such as arthritis or other inflammatory diseases. The exact mechanisms through which this compound exerts its anti-inflammatory effects are still under investigation but may involve modulation of cytokine release or inhibition of inflammatory enzymes.

Neuroprotective Effects

Preliminary studies suggest that this compound might have neuroprotective properties. It could potentially protect neuronal cells from damage due to oxidative stress or excitotoxicity, making it a candidate for further research in neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

The mechanism by which 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] inhibits PKA involves binding to the active site of the enzyme. This binding prevents ATP from interacting with PKA, thereby inhibiting its activity. Additionally, the compound may interact with other cellular pathways that are crucial for its anti-inflammatory and neuroprotective effects.

Study on PKA Inhibition

In a controlled study assessing the efficacy of 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] as a PKA inhibitor, researchers found that the compound exhibited a dose-dependent inhibition of PKA activity in vitro. This study highlighted the potential for developing targeted therapies that utilize this compound to modulate PKA-related pathways in cancer cells.

Neuroprotection in Animal Models

Another study investigated the neuroprotective effects of this compound in animal models subjected to induced oxidative stress. Results showed that administration of 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] significantly reduced markers of neuronal damage compared to control groups. These findings support further exploration into its therapeutic potential for neurodegenerative conditions .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Key Activity
6-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one	Spiro compound	PKA inhibition
Spiro[chroman-2,4'-piperidin]-4-one	Spiro compound	HDAC inhibition
1-Methyl-3,4-dihydrospiro[1-benzopyran-2,3'-piperidine]	Spiro compound	Potential neuroprotective effects

The table above compares 3,4-dihydrospiro[1-benzopyran-2,3'-piperidine] with similar compounds regarding their structural characteristics and biological activities. Notably, its specific inhibition of PKA distinguishes it from others that may target different pathways.